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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid-base titrations are a fundamental analytical technique used to determine the concentration

of an unknown acidic or basic solution. The selection of an appropriate indicator is crucial for

the accurate determination of the equivalence point. m-Methyl red is a versatile azo dye that

serves as a pH indicator, particularly well-suited for titrations involving a strong acid, due to its

distinct color change in the acidic pH range.[1][2][3] These application notes provide a

comprehensive protocol for the use of m-Methyl red in various acid-base titrations.

m-Methyl red exhibits a sharp color transition from red in acidic solutions (pH below 4.4) to

yellow in basic solutions (pH above 6.2).[1][2][3] The intermediate orange color is observed

between pH 4.4 and 6.2.[1][2] This pH range makes it an excellent choice for titrations of strong

acids with weak bases, where the equivalence point lies in the acidic region.[1] It can also be

utilized in strong acid-strong base titrations where the pH change at the equivalence point is

substantial.

Properties of m-Methyl Red
A summary of the key properties of m-Methyl red is presented in the table below.
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Property Value Reference

Chemical Name

2-(N,N-dimethyl-4-

aminophenyl)azobenzenecarb

oxylic acid

[2][3]

Molecular Formula C₁₅H₁₅N₃O₂ [1][2]

pH Range 4.4 - 6.2 [1][2][3]

Color in Acid (pH < 4.4) Red [1][2][3]

Color in Transition (pH 4.4-6.2) Orange [1][2]

Color in Base (pH > 6.2) Yellow [1][2][3]

pKa ~5.1 [3]

Mechanism of Action
The color change of m-Methyl red is a result of a change in its chemical structure in response

to varying hydrogen ion concentrations. In acidic solutions, the molecule is protonated and

exists in a zwitterionic or quinonoid form, which appears red. In basic solutions, it is

deprotonated to an anionic form, which is yellow.

m-Methyl Red Color Change Mechanism

Experimental Protocols
Preparation of m-Methyl Red Indicator Solution (0.1%
w/v)

Weigh 0.1 g of m-Methyl red powder.

Dissolve the powder in 60 mL of ethanol.

Add 40 mL of distilled water to the solution.

Mix thoroughly until the indicator is completely dissolved.

Store the solution in a labeled, sealed container.
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General Titration Workflow
The following diagram outlines the general workflow for performing an acid-base titration.

Preparation of Solutions
(Analyte, Titrant, Indicator)

Titration Apparatus Setup
(Burette, Flask, Stirrer)

Record Initial Burette Volume

Pipette Known Volume of Analyte into Flask

Add 2-3 Drops of m-Methyl Red Indicator

Slowly Add Titrant from Burette to Analyte with Constant Swirling

Observe Color Change
(e.g., Yellow to Reddish-Orange)

Record Final Burette Volume

Calculate Analyte Concentration
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Click to download full resolution via product page

General Acid-Base Titration Workflow

Protocol 1: Titration of a Strong Acid (HCl) with a Strong
Base (NaOH)
In this titration, the equivalence point is at pH 7. m-Methyl red can be used, although the color

change from yellow to reddish-orange will occur slightly before the true equivalence point.

Solutions and Reagents:

0.1 M Hydrochloric Acid (HCl) - Analyte

0.1 M Sodium Hydroxide (NaOH) - Titrant (Standardized)

m-Methyl Red Indicator Solution

Procedure:

Rinse a 50 mL burette with a small amount of the 0.1 M NaOH solution and then fill the

burette. Record the initial volume.

Pipette 25.0 mL of the 0.1 M HCl solution into a 250 mL Erlenmeyer flask.

Add 2-3 drops of m-Methyl red indicator to the flask. The solution will turn red.

Place the flask on a white tile under the burette to easily observe the color change.

Slowly add the NaOH titrant from the burette to the HCl solution while constantly swirling the

flask.

Continue adding the titrant drop by drop as the endpoint is approached. The endpoint is

reached when the solution color permanently changes from red to reddish-orange.

Record the final volume of NaOH used.

Repeat the titration at least two more times for consistent results.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1265907?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265907?utm_src=pdf-body
https://www.benchchem.com/product/b1265907?utm_src=pdf-body
https://www.benchchem.com/product/b1265907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Titration of a Weak Base (NH₄OH) with a
Strong Acid (HCl)
This is an ideal application for m-Methyl red as the equivalence point will be in the acidic pH

range.

Solutions and Reagents:

0.1 M Ammonium Hydroxide (NH₄OH) - Analyte

0.1 M Hydrochloric Acid (HCl) - Titrant (Standardized)

m-Methyl Red Indicator Solution

Procedure:

Rinse a 50 mL burette with a small amount of the 0.1 M HCl solution and then fill the burette.

Record the initial volume.

Pipette 25.0 mL of the 0.1 M NH₄OH solution into a 250 mL Erlenmeyer flask.

Add 2-3 drops of m-Methyl red indicator to the flask. The solution will turn yellow.

Place the flask on a white tile under the burette.

Slowly add the HCl titrant from the burette to the NH₄OH solution while constantly swirling

the flask.

As the endpoint is approached, the red color will persist for longer periods. Add the titrant

dropwise until a single drop causes a permanent color change from yellow to reddish-

orange.

Record the final volume of HCl used.

Repeat the titration at least two more times to ensure precision.

Data Presentation and Calculations
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The results of the titrations should be recorded in a clear and organized manner to facilitate the

calculation of the unknown concentration.

Example Data Table:

Titration Run
Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of Titrant
Used (mL)

1 0.50 25.50 25.00

2 0.20 25.15 24.95

3 1.00 26.00 25.00

Average 24.98

Calculation of Analyte Concentration:

The concentration of the analyte can be calculated using the following formula, based on the

stoichiometry of the acid-base reaction (which is 1:1 for the examples provided):

M₁V₁ = M₂V₂

Where:

M₁ = Molarity of the analyte

V₁ = Volume of the analyte

M₂ = Molarity of the titrant

V₂ = Volume of the titrant used

Limitations
While m-Methyl red is a valuable indicator, it is important to be aware of its limitations:

Limited pH Range: Its effectiveness is confined to the pH range of 4.4-6.2, making it

unsuitable for titrations where the equivalence point falls outside this window.[1]
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Visual Perception: Individuals with color blindness may have difficulty discerning the color

change.[1]

Sensitivity to Environmental Factors: Prolonged exposure to light and extreme temperatures

can degrade the indicator's performance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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